Cas no 886860-50-0 (2-Amino-5-iodopyrazine)

2-Amino-5-iodopyrazine is a heterocyclic organic compound featuring an amino group and an iodine substituent on a pyrazine ring. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of active ingredients and functionalized pyrazine derivatives. The iodine moiety offers reactivity for cross-coupling reactions, such as Suzuki or Sonogashira couplings, enabling further structural diversification. Its amino group enhances nucleophilicity, facilitating modifications at this site. The compound’s well-defined reactivity and stability under standard conditions make it suitable for use in medicinal chemistry and material science research. High purity grades ensure consistent performance in synthetic applications.

2-Amino-5-iodopyrazine structure

Product Name:2-Amino-5-iodopyrazine

CAS No:886860-50-0

MF:C₄H₄IN₃

MW:220.999132156372

MDL:MFCD09909691

CID:706559

PubChem ID:20625578

Update Time:2025-10-23

2-Amino-5-iodopyrazine Chemical and Physical Properties

Names and Identifiers

- 5-Iodopyrazin-2-amine
- 2-Amino-5-iodopyrazine
- 2-Pyrazinamine,5-iodo-
- 5-iodo-2-Pyrazinamine
- Pyrazinamine, 5-iodo-
- PubChem23605
- 2-Pyrazinamine, 5-iodo-
- VVTVALQVXWRFAM-UHFFFAOYSA-N
- FCH1395545
- SY029898
- AX8158286
- AB0027341
- ST24029500
- W9165
- 860A500
- 5-Iodo-2-pyrazinamine (ACI)
- Pyrazinamine, 5-iodo- (9CI)
- 886860-50-0
- C4H4IN3
- DTXSID50609163
- AC-23109
- CS-W003689
- SCHEMBL2499627
- AKOS015854848
- DB-078136
- MFCD09909691
- AS-18593
- EN300-197637
- MDL： MFCD09909691
- Inchi： 1S/C4H4IN3/c5-3-1-8-4(6)2-7-3/h1-2H,(H2,6,8)
- InChI Key： VVTVALQVXWRFAM-UHFFFAOYSA-N
- SMILES： IC1C=NC(N)=CN=1

Computed Properties

Exact Mass: 220.94500
Monoisotopic Mass: 220.945
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 77.7
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 51.8
XLogP3: 0.1

Experimental Properties

Color/Form: No data avaiable
Density: 2.2±0.1 g/cm3
Melting Point: 121-126°C
Boiling Point: 337.6°C at 760 mmHg
Flash Point: 158.0±27.9 °C
Refractive Index: 1.719
PSA: 51.80000
LogP: 1.24460
Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-Amino-5-iodopyrazine Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Safety Instruction： H303+H313+H333
Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

2-Amino-5-iodopyrazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A576733-10mg	2-Amino-5-iodopyrazine	886860-50-0		10mg	$ 50.00	2022-06-08
TRC	A576733-50mg	2-Amino-5-iodopyrazine	886860-50-0		50mg	$ 65.00	2022-06-08
TRC	A576733-100mg	2-Amino-5-iodopyrazine	886860-50-0		100mg	$ 80.00	2022-06-08
abcr	AB436733-1 g	5-Iodopyrazin-2-amine; 95%	886860-50-0		1g	€94.20	2023-07-18
abcr	AB436733-5 g	5-Iodopyrazin-2-amine; 95%	886860-50-0		5g	€170.40	2023-07-18
abcr	AB436733-10 g	5-Iodopyrazin-2-amine; 95%	886860-50-0		10g	€261.10	2023-07-18
abcr	AB436733-25 g	5-Iodopyrazin-2-amine; 95%	886860-50-0		25g	€419.80	2023-07-18
Ambeed	A222855-1g	2-Amino-5-iodopyrazine	886860-50-0	95%	1g	$17.0	2025-04-15
Ambeed	A222855-5g	2-Amino-5-iodopyrazine	886860-50-0	95%	5g	$29.0	2025-04-15
Ambeed	A222855-10g	2-Amino-5-iodopyrazine	886860-50-0	95%	10g	$52.0	2025-04-15

2-Amino-5-iodopyrazine Production Method

Production Method 1

5049-61-6

886860-50-0

Reaction Conditions

1.1 Reagents: Lithium diisopropylamide , Iodine Solvents: Tetrahydrofuran ; 3 h, -78 °C

Reference

Efficient Halogenation of 2-Aminopyrazine

Lizano, Enric; Grima, Josep; Pujol, M. Dolors, Synlett, 2019, 30(17), 2000-2003

Production Method 2

5049-61-6

886860-50-0

Reaction Conditions

1.1 Reagents: N-Iodosuccinimide Solvents: Dimethylformamide ; overnight, rt

Reference

Chemical synthesis of coelenterazine and its analogs: new route by four segment-couplings

Chou, Chun-Ming; Tung, Yu-Wen; Lin, Meng-I.; Chan, Diana; Phakhodee, Wong; et al, Heterocycles, 2012, 86(2), 1323-1339

Production Method 3

5049-61-6

886860-50-0

Reaction Conditions

1.1 Reagents: Lithium iodide , Selectfluor ; 3 h, 15 °C

Reference

Synthesis of 5-Trifluoromethyl-Substituted ( Z )- N,N -Dimethyl- N'-(pyrazin-2-yl)formimidamides from 2-Aminopyrazines, LiI/Selectfluor, FSO2CF2CO2 Me and DMF under Cu Catalysis

Hu, Jiao; Li, Shengyu; Wang, Xiaolin; Zheng, Sheng-Cai; Zhao, Xiaoming, Synthesis, 2022, 54(9), 2282-2288